Cas no 2060053-53-2 (Benzenamine, 3-methyl-5-(3-methylcyclohexyl)-)

• Product Name: Benzenamine, 3-methyl-5-(3-methylcyclohexyl)-
• CAS No: 2060053-53-2
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5173730
• Update Time: 2025-05-19

Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-5-(3-methylcyclohexyl)-

• Inchi： 1S/C14H21N/c1-10-4-3-5-12(6-10)13-7-11(2)8-14(15)9-13/h7-10,12H,3-6,15H2,1-2H3
• InChI Key： PQJDPHVWQHXHBG-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2CCCC(C)C2)=CC(C)=C1

Additional information on Benzenamine, 3-methyl-5-(3-methylcyclohexyl)-

Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- (CAS No. 2060053-53-2): A Comprehensive Overview

Benzenamine, 3-methyl-5-(3-methylcyclohexyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2060053-53-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzene ring with amine functional groups and substituted cyclohexyl moieties, making it a subject of interest for potential applications in drug development and biochemical studies.

The molecular architecture of Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- includes a benzene ring substituted with an amine group at the 3-position and a 3-methylcyclohexyl group at the 5-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both electron-donating and electron-withdrawing groups on the benzene ring suggests potential for diverse reactivity, making it a valuable candidate for further exploration in synthetic chemistry.

In recent years, there has been growing interest in exploring novel derivatives of aromatic amines due to their potential pharmacological properties. Studies have shown that aromatic amines can serve as key intermediates in the synthesis of various bioactive compounds, including pharmaceuticals and agrochemicals. The structural features of Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of a benzene ring with amine and cyclohexyl substituents creates a molecule that can interact with biological systems in multiple ways. For instance, the amine group can form hydrogen bonds with polar residues in proteins, while the bulky cyclohexyl group can occupy hydrophobic pockets. This dual functionality makes Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- a promising candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

Recent research has begun to uncover the synthetic pathways and chemical transformations that can be applied to this compound. The ability to modify its structure while retaining its core framework allows for the creation of a library of derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and minimizing side effects in drug candidates. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to introduce additional functional groups or alter existing ones, expanding the chemical space available for exploration.

The biological activity of Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- has also been investigated in various preclinical models. Initial studies suggest that this compound exhibits moderate affinity for certain enzymes and receptors, although further research is needed to fully elucidate its mechanism of action. The presence of multiple substitution sites on the benzene ring provides opportunities for fine-tuning interactions with biological targets, potentially leading to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. Its unique molecular structure makes it a suitable candidate for use in organic electronics, where aromatic compounds are often employed due to their electronic properties. Furthermore, its stability under various conditions suggests potential applications in specialty chemicals and coatings.

The synthesis of Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- presents both challenges and opportunities for chemists working in synthetic organic chemistry. The need for precise control over reaction conditions and stereochemistry is essential to achieve high yields and purity levels. Advances in catalytic systems and green chemistry principles have helped to address some of these challenges, making it more feasible to produce this compound on an industrial scale.

In conclusion, Benzenamine, 3-methyl-5-(3-methylcyclohexyl)- (CAS No. 2060053-53-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its complex structure and diverse functional groups make it an attractive scaffold for drug discovery efforts aimed at developing new therapeutic agents. As our understanding of its chemical properties continues to grow, so too does the likelihood of uncovering novel applications that could benefit society in numerous ways.